2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid

• IUPAC Name: 2-[(3-fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid
• InChI: InChI=1S/C11H14FNO5S/c1-11(2,10(14)15)13-19(16,17)7-4-5-9(18-3)8(12)6-7/h4-6,13H,1-3H3,(H,14,15)
• InChI Key: RPYMMHLXSZHDNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)NS(=O)(=O)C1=CC(=C(C=C1)OC)F
• Molecular Formula: C11H14FNO5S
• Molecular Weight: 291.30 g/mol

Description

2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid, also known as FMP-SA, is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FMP-SA belongs to the family of sulfonylureas, which are widely used as antidiabetic drugs. However, FMP-SA has been found to have broader applications, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid exerts its effects through multiple mechanisms. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid also activates the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism. Furthermore, 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid has been found to inhibit the activity of the transcription factor NF-κB, which is involved in regulating the expression of genes involved in inflammation and cancer.
Biochemical and physiological effects:
2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid also increases the levels of the antioxidant enzyme superoxide dismutase (SOD) and reduces oxidative stress. Additionally, 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid has been found to inhibit the growth and metastasis of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid in lab experiments is its specificity for COX-2 inhibition. Unlike non-steroidal anti-inflammatory drugs (NSAIDs), which can inhibit both COX-1 and COX-2, 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid selectively inhibits COX-2. This makes it a useful tool for studying the role of COX-2 in inflammation and cancer. However, one limitation of using 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid. One area of interest is its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid has been found to sensitize cancer cells to radiation therapy, suggesting that it could be used as an adjuvant therapy for cancer treatment. Finally, further studies are needed to fully understand the mechanisms underlying the anti-inflammatory and anti-cancer effects of 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid.

Synthesis Methods

The synthesis of 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid involves a multi-step process that starts with the reaction of 3-fluoro-4-methoxyaniline with chlorosulfonic acid to form the corresponding sulfonic acid. The sulfonic acid is then reacted with 2-methylpropanoic acid to form 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid.

Scientific Research Applications

2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid has been extensively studied for its potential as a therapeutic agent. In particular, it has been investigated for its anti-inflammatory and anti-cancer properties. Studies have shown that 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid can inhibit the production of inflammatory cytokines and reduce inflammation in animal models. Additionally, 2-[(3-Fluoro-4-methoxyphenyl)sulfonylamino]-2-methylpropanoic acid has been found to induce apoptosis in cancer cells and inhibit tumor growth.